(Z)-2-benzylidene-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate

• IUPAC Name: [(2Z)-2-benzylidene-3-oxo-1-benzofuran-6-yl] 2-methylpropanoate
• InChI: InChI=1S/C19H16O4/c1-12(2)19(21)22-14-8-9-15-16(11-14)23-17(18(15)20)10-13-6-4-3-5-7-13/h3-12H,1-2H3/b17-10-
• InChI Key: KQJZLJALIFJYAH-YVLHZVERSA-N
• Canonical SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3)O2
• Isomeric SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3)/O2
• Molecular Formula: C19H16O4
• Molecular Weight: 308.3 g/mol

Description

Synthesis Analysis

The synthesis of 2,3-dihydrobenzofurans, a key component of the compound, has been studied extensively. A unique Rh (III)-catalyzed C-H activation of N-phenoxyacetamides followed by carbooxygenation of 1,3-dienes enables the construction of dihydrobenzofurans. Other methods include a highly enantioselective Pd/TY-Phos-catalyzed Heck/Tsuji-Trost reaction of o-bromophenols with various 1,3-dienes.

Molecular Structure Analysis

The molecular structure analysis of similar compounds has been carried out using the DFT/RB3LYP method with the 6-311G (d,p) basis set. The calculated FT-IR spectrum is strongly correlated with the vibrational spectra reported in the literature.

Scientific Research Applications

Drug Delivery Systems

• Co-Amorphous Formulations : Researchers have explored using sucrose acetate isobutyrate (SAIB) as a carrier in co-amorphous dispersion (CAD) formulations. For instance, a study developed CAD formulations of tacrolimus , a potent immunosuppressive drug, using SAIB. . The stability, dissolution, and pharmacokinetic performance of SAIB-based CAD were similar to HPMC-based ASD, suggesting potential clinical applications.

Sustained Release Formulations

• SABER® Technology : SABER® (Self-Assembling Biological Enzyme Release) technology, which avoids toxic organic solvents, has been employed for sustained release drug delivery. Notably, it has been used in the development of a one-month depot injection of iloperidone , a psychiatric medication. .

Microbial Biotechnology

• Carbon Source for PHA Production : Isobutyrate has been investigated as a sole carbon source for microbial enrichment cultures. Compared to its structural isomer butyrate, isobutyrate led to distinct microbial community development, higher polyhydroxyalkanoate (PHA) productivity, and unique PHA composition. .

Safety and Hazards

The safety data sheet for similar compounds suggests that they may be hazardous. They may be harmful if swallowed, cause severe skin burns and eye damage, and may be toxic if inhaled.